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Compound of Interest

Compound Name: 2-(3-cyanophenyl)acetic Acid

Cat. No.: B167912

Technical Guide: 2-(3-Cyanophenyl)acetic Acid

For Researchers, Scientists, and Drug Development Professionals

Core Compound Identification

Chemical Name: 2-(3-cyanophenyl)acetic acid CAS Number: 1878-71-3[1][2] Molecular
Formula: CoH7NO2[2]

Molecular Structure:

Caption: Molecular Structure of 2-(3-cyanophenyl)acetic acid.

Physicochemical Properties

This table summarizes key quantitative data for 2-(3-cyanophenyl)acetic acid.
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Property Value Reference
Molecular Weight 161.16 g/mol [1]

Melting Point 113-117 °C

Boiling Point 342.1 °C at 760 mmHg

SMILES L)C(zO)CClzCC(zCCzCl)C# (]

1S/C9H7NO2/c10-6-8-3-1-2-

InChl 7(4-8)5-9(11)12/h1-4H,5H2,
(H,11,12)
Appearance Solid, powder

) Commercially available in
Purity ) [2][3]
=95% purity

Experimental Protocols
Synthesis of 2-(3-cyanophenyl)acetic acid via Hydrolysis
of 3-Cyanobenzyl Cyanide

The synthesis of 2-(3-cyanophenyl)acetic acid is commonly achieved through the acid-
catalyzed hydrolysis of its corresponding nitrile, 3-cyanobenzyl cyanide. This method is
analogous to the well-established industrial process for producing other phenylacetic acid
derivatives.[3][4][5]

Reaction Scheme:

G-Cyanobenzyl Cya”ide] Hydrolysis

H2S0a4 (aq)
Heat
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Caption: Synthesis of 2-(3-cyanophenyl)acetic acid.
Detailed Methodology:
o Materials:

o 3-cyanobenzyl cyanide

Concentrated sulfuric acid

[e]

Deionized water

o

Mechanical stirrer

[¢]

Reflux condenser

[¢]

[e]

Round-bottom flask

o

Standard laboratory glassware for extraction and filtration
e Procedure:

o In a round-bottom flask equipped with a mechanical stirrer and a reflux condenser, a
solution of dilute sulfuric acid is prepared by carefully adding a measured volume of
concentrated sulfuric acid to deionized water.

o 3-cyanobenzyl cyanide is then added to the dilute sulfuric acid solution.

o The mixture is heated to reflux and stirred vigorously for a period of 3 to 4 hours to ensure
complete hydrolysis of the nitrile group.

o After the reaction is complete, the mixture is cooled to room temperature and then poured
into cold water to precipitate the crude 2-(3-cyanophenyl)acetic acid.

o The precipitated solid is collected by vacuum filtration and washed with cold water to
remove any remaining acid.
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o For purification, the crude product can be recrystallized from a suitable solvent, such as a
water-ethanol mixture, to yield the final product.

o Work-up and Purification:
o The crude product is dissolved in a minimal amount of hot solvent.
o The solution is allowed to cool slowly to facilitate crystallization.

o The purified crystals are then collected by filtration, washed with a small amount of cold
solvent, and dried under vacuum.

Applications in Drug Discovery and Development

2-(3-cyanophenyl)acetic acid serves as a crucial intermediate in the synthesis of various
active pharmaceutical ingredients (APIs).[1][2] Its structural features, including the carboxylic
acid and cyano groups, make it a versatile building block for creating more complex molecules
with therapeutic potential.

Role as a Pharmaceutical Intermediate

This compound is primarily utilized in the early stages of drug development as a starting
material for the synthesis of more elaborate molecular scaffolds.[3] The carboxylic acid group
can be readily converted into esters, amides, or other functional groups, while the cyano group
can be hydrolyzed, reduced, or participate in cycloaddition reactions.

Derivatives with Biological Activity

While 2-(3-cyanophenyl)acetic acid itself is not typically the final active molecule, its
derivatives have been investigated for a range of biological activities. For instance, derivatives
of cyanophenylacetic acids have been explored as potential inhibitors of enzymes such as
aldose reductase, which is implicated in diabetic complications.

Furthermore, the related compound, 2-(4-cyanophenyl)acetic acid, has been identified as a
linker for PROTACSs (Proteolysis Targeting Chimeras), a novel therapeutic modality designed to
degrade specific target proteins within cells.[6] This suggests that 2-(3-cyanophenyl)acetic
acid could also be explored for similar applications in the development of targeted protein
degraders.
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Signaling Pathways and Mechanisms of Action

Currently, there is limited publicly available information directly linking 2-(3-
cyanophenyl)acetic acid to specific signaling pathways. Research has primarily focused on
the biological activities of its more complex derivatives.

For example, studies on various cyanopyridine derivatives, which can be synthesized from
precursors like 2-(3-cyanophenyl)acetic acid, have shown potential anti-inflammatory effects
through the inhibition of cyclooxygenase (COX) enzymes.[7]

The following diagram illustrates a generalized workflow for the utilization of 2-(3-
cyanophenyl)acetic acid in a drug discovery program.
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Caption: Drug Discovery Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science
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